Cas no 57688-36-5 (3-chloro-4-(4-chloro-3,5-dimethylphenoxy)Benzenamine)

• Product Name: 3-chloro-4-(4-chloro-3,5-dimethylphenoxy)Benzenamine
• CAS No: 57688-36-5
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• CID: 2106094
• PubChem ID: 26189718
• Update Time: 2025-04-21

3-chloro-4-(4-chloro-3,5-dimethylphenoxy)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(4-chloro-3,5-dimethylphenoxy)Benzenamine
• DTXSID301220587
• AKOS006034308
• 57688-36-5
• Benzenamine, 3-chloro-4-(4-chloro-3,5-dimethylphenoxy)-
• DA-23830
• 3-CHLORO-4-(4-CHLORO-3,5-DIMETHYLPHENOXY)ANILINE

• Inchi： 1S/C14H13Cl2NO/c1-8-5-11(6-9(2)14(8)16)18-13-4-3-10(17)7-12(13)15/h3-7H,17H2,1-2H3
• InChI Key： IOVGTLBGPQGCST-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OC1C=CC(=CC=1Cl)N

Computed Properties

• Exact Mass: 281.0374194Da
• Monoisotopic Mass: 281.0374194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.3Ų